Cas no 1934491-48-1 (1-ethyl-4-(hydrazinylmethyl)-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-ethyl-4-(hydrazinylmethyl)-3,5-dimethyl-1H-pyrazole
• CAS No: 1934491-48-1
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• CID: 5824353
• PubChem ID: 129156323
• Update Time: 2025-10-28

1-ethyl-4-(hydrazinylmethyl)-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-(hydrazinylmethyl)-3,5-dimethyl-1H-pyrazole
• 1934491-48-1
• SCHEMBL18884382
• EN300-1789238

• Inchi： 1S/C8H16N4/c1-4-12-7(3)8(5-10-9)6(2)11-12/h10H,4-5,9H2,1-3H3
• InChI Key： QLIQXWHRFNPIOB-UHFFFAOYSA-N
• SMILES： N1(CC)C(C)=C(CNN)C(C)=N1

Computed Properties

• Exact Mass: 168.137496527g/mol
• Monoisotopic Mass: 168.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.9Ų

Additional information on 1-ethyl-4-(hydrazinylmethyl)-3,5-dimethyl-1H-pyrazole

Comprehensive Overview of 1-ethyl-4-(hydrazinylmethyl)-3,5-dimethyl-1H-pyrazole (CAS No. 1934491-48-1)

The compound 1-ethyl-4-(hydrazinylmethyl)-3,5-dimethyl-1H-pyrazole (CAS No. 1934491-48-1) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This pyrazole derivative is characterized by the presence of an ethyl group, a hydrazinylmethyl moiety, and two methyl groups attached to the pyrazole ring. Its molecular formula is C8H16N4, and it falls under the category of heterocyclic compounds, which are widely studied for their diverse biological and chemical activities.

One of the most frequently searched questions about this compound is: "What are the applications of 1-ethyl-4-(hydrazinylmethyl)-3,5-dimethyl-1H-pyrazole?" Researchers have explored its potential in pharmaceutical development, particularly as a building block for drug discovery. The presence of the hydrazinylmethyl group makes it a promising candidate for designing enzyme inhibitors or receptor modulators, which are critical in treating various diseases. Additionally, its pyrazole core is a common motif in agrochemicals, suggesting potential uses in crop protection or pest control formulations.

Another hot topic related to this compound is its synthetic methodology. Many users search for "How to synthesize 1-ethyl-4-(hydrazinylmethyl)-3,5-dimethyl-1H-pyrazole?" The synthesis typically involves multi-step reactions, starting with the formation of the pyrazole ring, followed by functionalization with the ethyl and hydrazinylmethyl groups. Researchers often employ nucleophilic substitution or condensation reactions to achieve the desired structure. The compound's purity and yield are critical factors, and advanced techniques like HPLC and NMR spectroscopy are used for characterization.

The physicochemical properties of 1-ethyl-4-(hydrazinylmethyl)-3,5-dimethyl-1H-pyrazole are also a subject of interest. Its molecular weight is 168.24 g/mol, and it exhibits moderate solubility in polar solvents like water and ethanol. The compound's stability under various conditions is another area of research, as it impacts its storage and handling. Users often inquire about "Is 1-ethyl-4-(hydrazinylmethyl)-3,5-dimethyl-1H-pyrazole stable at room temperature?" Studies suggest that it remains stable under normal conditions but may degrade under extreme pH or temperature.

In the context of green chemistry, there is growing interest in developing eco-friendly synthesis routes for compounds like 1-ethyl-4-(hydrazinylmethyl)-3,5-dimethyl-1H-pyrazole. Researchers are exploring catalytic methods and renewable solvents to reduce environmental impact. This aligns with the broader trend of sustainable chemical production, which is a major focus in the industry today.

Lastly, the safety profile of this compound is a common concern. While it is not classified as a hazardous material, proper handling procedures should still be followed. Users often search for "MSDS of 1-ethyl-4-(hydrazinylmethyl)-3,5-dimethyl-1H-pyrazole" to understand its toxicity and exposure limits. Preliminary studies indicate low acute toxicity, but further research is needed to fully assess its long-term effects.

In summary, 1-ethyl-4-(hydrazinylmethyl)-3,5-dimethyl-1H-pyrazole (CAS No. 1934491-48-1) is a versatile compound with promising applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and properties make it a valuable subject for ongoing research, particularly in the areas of drug design and sustainable chemistry. As interest in this compound grows, so does the need for comprehensive studies to unlock its full potential.